Cas no 1803582-23-1 (1-(1-bromoethyl)-3-chloro-2-fluorobenzene)

• Product Name: 1-(1-bromoethyl)-3-chloro-2-fluorobenzene
• CAS No: 1803582-23-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 4616049
• PubChem ID: 75481437
• Update Time: 2025-06-10

1-(1-bromoethyl)-3-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromoethyl)-3-chloro-2-fluorobenzene

• Inchi： 1S/C8H7BrClF/c1-5(9)6-3-2-4-7(10)8(6)11/h2-5H,1H3
• InChI Key： HTGPZZDWBXMVEM-UHFFFAOYSA-N
• SMILES： C1(C(Br)C)=CC=CC(Cl)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(1-bromoethyl)-3-chloro-2-fluorobenzene

Comprehensive Overview of 1-(1-bromoethyl)-3-chloro-2-fluorobenzene (CAS No. 1803582-23-1)

1-(1-bromoethyl)-3-chloro-2-fluorobenzene (CAS No. 1803582-23-1) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique molecular structure, featuring a bromoethyl group and chloro-fluoro substitutions, makes it a versatile building block for advanced chemical research. This compound has garnered attention due to its potential role in the development of novel agrochemicals and specialty materials, aligning with the growing demand for sustainable and high-performance chemical solutions.

The compound's halogen-rich structure contributes to its reactivity, enabling diverse transformations such as cross-coupling reactions and nucleophilic substitutions. Researchers are particularly interested in its applications in drug discovery, where halogenated aromatics are critical for modulating bioactivity and pharmacokinetics. With the rise of green chemistry initiatives, the synthesis and utilization of 1-(1-bromoethyl)-3-chloro-2-fluorobenzene are being optimized to minimize environmental impact while maintaining efficiency.

In recent years, the demand for fluorinated and chlorinated compounds has surged, driven by their importance in material science and electronic chemicals. This compound's multifunctional nature allows it to serve as a precursor for liquid crystals, OLED materials, and other high-tech applications. Its stability under various conditions also makes it a reliable candidate for industrial-scale processes, addressing the need for scalable and cost-effective synthetic routes.

From an analytical perspective, 1-(1-bromoethyl)-3-chloro-2-fluorobenzene is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and precise quantification, which are essential for research and commercial use. The compound's structural elucidation and property optimization are ongoing areas of study, reflecting the broader trend toward data-driven chemical design.

As industries prioritize sustainability and efficiency, the role of specialized intermediates like 1-(1-bromoethyl)-3-chloro-2-fluorobenzene becomes increasingly vital. Its compatibility with modern catalytic systems and flow chemistry setups highlights its adaptability to cutting-edge manufacturing paradigms. Future research is expected to explore its potential in renewable energy applications and biodegradable materials, further expanding its utility.

In summary, 1-(1-bromoethyl)-3-chloro-2-fluorobenzene (CAS No. 1803582-23-1) represents a critical intersection of innovation and practicality in organic chemistry. Its multifunctional reactivity, coupled with its alignment with global sustainability goals, positions it as a compound of enduring relevance. Whether in pharmaceuticals, advanced materials, or green technologies, this halogenated aromatic continues to inspire new possibilities for scientific and industrial progress.